Cas no 4538-09-4 (1-Butanamine, N-2-propenyl-)

• Product Name: 1-Butanamine, N-2-propenyl-
• CAS No: 4538-09-4
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 1519823
• PubChem ID: 10396843
• Update Time: 2025-04-21

1-Butanamine, N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-2-propenyl-
• n-butylallylamine
• allyl-n-butyl-amine
• 4538-09-4
• SCHEMBL31236
• SNAUETXKUXDMFB-UHFFFAOYSA-N
• N-allylbutylamine
• CHEMBL3558346
• AKOS000224594
• MFCD11138144

• Inchi： 1S/C7H15N/c1-3-5-7-8-6-4-2/h4,8H,2-3,5-7H2,1H3
• InChI Key： SNAUETXKUXDMFB-UHFFFAOYSA-N
• SMILES： N(CC=C)CCCC

Computed Properties

• Exact Mass: 113.12055
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03